Cas no 62124-81-6 (ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate
• CAS No: 62124-81-6
• MF: C₁₀H₁₂N₂O₃
• CID: 457154
• PubChem ID: 21398881
• Update Time: 2025-06-26

ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Pyrazinepropanoic acid, 3-methyl-b-oxo-, ethyl ester
• 2-Pyrazinepropanoic acid, 3-methyl-β-oxo-, ethyl ester
• ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate

Additional information on ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate

Ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate: A Comprehensive Overview

Ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate, with the CAS number 62124-81-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

The chemical structure of ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate is characterized by a pyrazine ring substituted with a methyl group at position 3 and an ester group at position 2. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, contributes to the compound's stability and reactivity. The ester group, on the other hand, plays a crucial role in determining the compound's solubility and reactivity in different solvents. This combination of functional groups makes ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry. For instance, researchers have explored the use of ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate as a precursor for bioactive compounds targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The methyl substitution on the pyrazine ring enhances the molecule's lipophilicity, which is a desirable property for drug candidates aiming to cross biological membranes efficiently.

In terms of synthesis, ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate can be prepared via a variety of routes. One common method involves the nucleophilic substitution of an appropriate alkyl halide with a pyrazine derivative in the presence of a base. Another approach utilizes coupling reactions, where the ester group is introduced through a palladium-catalyzed cross-coupling reaction. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by modifying substituents on the pyrazine ring.

The application of ethyl 3-(3-methylpyrazin-2-yl)-3-oxopropanoate extends beyond medicinal chemistry. In materials science, this compound has been investigated as a building block for constructing functional polymers and hybrid materials. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for applications in catalysis and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of ethyl 3-(3-methylpyrazin-2-yl)-3 oxipropanoate. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the conjugation between the pyrazine ring and the ester group. This characteristic renders it suitable for use in organic electronics, particularly in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

In conclusion, ethyl 3-(6-methylpyrazin - - - -- -- -- -) isomers are emerging as valuable compounds with diverse applications across multiple disciplines. As research continues to uncover new potential uses for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.